N-[4-acetyl-7'-methyl-1'-[(4-methylphenyl)methyl]-2'-oxospiro[1,3,4-thiadiazole-5,3'-indole]-2-yl]acetamide

• IUPAC Name: N-[4-acetyl-7'-methyl-1'-[(4-methylphenyl)methyl]-2'-oxospiro[1,3,4-thiadiazole-5,3'-indole]-2-yl]acetamide
• InChI: InChI=1S/C22H22N4O3S/c1-13-8-10-17(11-9-13)12-25-19-14(2)6-5-7-18(19)22(20(25)29)26(16(4)28)24-21(30-22)23-15(3)27/h5-11H,12H2,1-4H3,(H,23,24,27)
• InChI Key: WQOJXKGMFWOWHN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=C(C=CC=C3C4(C2=O)N(N=C(S4)NC(=O)C)C(=O)C)C
• Molecular Formula: C22H22N4O3S
• Molecular Weight: 422.5 g/mol

Description

N-[4-acetyl-7'-methyl-1'-[(4-methylphenyl)methyl]-2'-oxospiro[1,3,4-thiadiazole-5,3'-indole]-2-yl]acetamide is a useful research compound. Its molecular formula is C22H22N4O3S and its molecular weight is 422.5g/mol. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Potential of Thiadiazole Derivatives

Thiadiazole derivatives, including compounds with the 1,3,4-thiadiazole moiety, have been identified for their diverse pharmacological potential. These compounds have shown a wide range of biological activities, such as antimicrobial, anti-inflammatory, analgesic, antitumor, antitubercular, and antiviral effects. The structural flexibility of thiadiazole allows for chemical modifications, enhancing its pharmacological activity. Such compounds are considered crucial in medicinal chemistry for the development of new therapeutic agents (Lelyukh, 2019).

Analgesic Mechanisms of Acetaminophen

Acetaminophen is a commonly used analgesic with a complex metabolism, whose mechanisms of action include inhibition of cyclooxygenase enzymes and metabolization to N-acylphenolamine (AM404), acting on TRPV1 and cannabinoid 1 receptors in the brain and spinal cord. This highlights the potential of acetaminophen and its metabolites in pain management, emphasizing the relevance of exploring novel analgesic mechanisms for complex compounds (Ohashi & Kohno, 2020).

Metabolic Insights from Aspartame Studies

Research on aspartame, a compound hydrolyzed in the gut to yield aspartic acid, phenylalanine, and methanol, provides insights into the metabolism of complex molecules. The metabolic pathways of the aspartate moiety of aspartame, involving conversion to CO2 and incorporation into various body constituents, demonstrate the intricate metabolic fates possible for specialized compounds, which could be relevant for understanding the metabolism of complex acetamide derivatives (Ranney & Oppermann, 1979).